Cas no 1090429-01-8 (1-(2-Bromophenylsulfonyl)-2-methylpiperidine)

• Product Name: 1-(2-Bromophenylsulfonyl)-2-methylpiperidine
• CAS No: 1090429-01-8
• MF: C₁₂H₁₆BrNO₂S
• MW: 318.229941368103
• CID: 2604889
• PubChem ID: 23819921
• Update Time: 2024-11-04

1-(2-Bromophenylsulfonyl)-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromobenzenesulfonyl)-2-methylpiperidine
• 1-(2-Bromophenylsulfonyl)-2-methylpiperidine
• Oprea1_257983
• Z45548756
• AKOS008941182
• 1090429-01-8
• 1-((2-Bromophenyl)sulfonyl)-2-methylpiperidine
• AB00991524-01
• starbld0030937
• CS-0283292

• MDL： MFCD11729489
• Inchi： 1S/C12H16BrNO2S/c1-10-6-4-5-9-14(10)17(15,16)12-8-3-2-7-11(12)13/h2-3,7-8,10H,4-6,9H2,1H3
• InChI Key： IAMLGHHIDGPQGY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(N1CCCCC1C)(=O)=O

Computed Properties

• Exact Mass: 317.00851g/mol
• Monoisotopic Mass: 317.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3